Cas no 1706458-64-1 (7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one)

• Product Name: 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one
• CAS No: 1706458-64-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4779532
• Update Time: 2025-06-14

7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1,5,7,8-tetrahydropyrano[4,3-b]pyridin-2-one
• 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one

• Inchi： 1S/C8H9NO2/c10-8-2-1-6-5-11-4-3-7(6)9-8/h1-2H,3-5H2,(H,9,10)
• InChI Key： ZBSLYFFCCULPLP-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(NC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 253
• XLogP3: -0.5
• Topological Polar Surface Area: 38.3

Additional information on 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one

Comprehensive Overview of 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one (CAS No. 1706458-64-1): Properties, Applications, and Research Insights

The compound 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one (CAS No. 1706458-64-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This bicyclic framework combines a pyran ring fused with a pyridinone moiety, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its role as a kinase inhibitor precursor and its potential in modulating enzyme targets.

In recent years, the demand for novel heterocyclic compounds like 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one has surged, driven by advancements in medicinal chemistry and computational drug design. Its molecular structure (C₈H₉NO₂) offers multiple sites for functionalization, enabling the development of derivatives with tailored properties. This aligns with current trends in fragment-based drug discovery, where small molecular fragments are optimized for high-affinity binding to biological targets.

The synthesis of CAS 1706458-64-1 typically involves multistep organic reactions, including cyclization and oxidation steps, as documented in peer-reviewed journals. Its physicochemical properties—such as moderate water solubility and stability under physiological conditions—make it suitable for in vitro assays and structure-activity relationship (SAR) studies. These characteristics address frequent search queries like "heterocyclic compounds for drug development" and "pyranopyridinone synthesis methods."

From an industrial perspective, 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one is often explored as a building block for biologically active molecules. Its applications span anticancer research, neuroprotective agents, and anti-inflammatory therapies, reflecting broader market interests in targeted therapeutics. Notably, its low toxicity profile in preliminary studies has fueled investigations into its use as a central nervous system (CNS) drug candidate.

Emerging technologies such as AI-driven molecular docking and high-throughput screening have further highlighted the relevance of this compound. Researchers frequently search for "pyrano[4,3-b]pyridinone derivatives" and "CAS 1706458-64-1 suppliers", underscoring its commercial and academic value. Analytical techniques like NMR spectroscopy and HPLC purification are critical for characterizing its purity, a topic often queried in quality control protocols.

Environmental and regulatory considerations also play a role in the compound's utilization. While 1706458-64-1 is not classified as hazardous, its handling requires standard laboratory precautions, aligning with green chemistry principles. This aspect resonates with searches for "sustainable synthesis of heterocycles" and "eco-friendly pharmaceutical intermediates."

In conclusion, 7,8-Dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one represents a compelling case study in modern organic chemistry and drug development. Its structural versatility, coupled with growing biomedical applications, positions it as a key subject for future research. For scientists and manufacturers, understanding its synthetic pathways and functional potential remains a priority in addressing global health challenges.